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Compound Name: 9-Demethyl FR-901235

Cat. No.: B10822039

Get Quote

For Immediate Release

This technical guide provides an in-depth exploration of the endophytic fungal sources of 9-
Demethyl FR-901235, a polyketide with noted antitumor activity. This document is intended for

researchers, scientists, and drug development professionals, offering a comprehensive

overview of the producing organisms, experimental protocols for their isolation and culture, and

insights into the biosynthesis of this valuable secondary metabolite.

Primary Fungal Source: Penicillium sp. JP-1
The initial discovery and isolation of 9-Demethyl FR-901235 were from an endophytic fungus,

Penicillium sp. JP-1. This fungus was isolated from the mangrove plant Aegiceras

corniculatum.[1] Mangrove ecosystems are known hotspots for biodiversity, including a rich

community of endophytic fungi that produce a wide array of bioactive secondary metabolites.

Another known producer of this compound is Talaromyces stipitatus, which co-produces 9-
Demethyl FR-901235 with other metabolites.
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Detailed methodologies are crucial for the successful isolation and cultivation of the source

fungus and subsequent production of the target compound. The following sections outline the

key experimental procedures.

Isolation of Endophytic Fungus Penicillium sp. JP-1
The isolation of endophytic fungi from plant tissues requires a stringent surface sterilization

process to eliminate epiphytic microorganisms.

Workflow for Endophytic Fungus Isolation
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(Aegiceras corniculatum) Wash with tap water Surface Sterilization

(Sequential immersion)
Rinse with sterile
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Place plant segments

on PDA medium Incubate at 28°C Isolate fungal hyphae
growing from tissue

Subculture to obtain
pure culture
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Caption: Workflow for the isolation of endophytic fungi.

Surface Sterilization Protocol:

A generalized but effective protocol for surface sterilization of mangrove plant tissues involves

sequential immersion in:

70-75% Ethanol for 1 minute.

Sodium hypochlorite solution (typically 2-5%) for 3-5 minutes.

70-75% Ethanol for 30 seconds.

Followed by several rinses in sterile distilled water.

The sterilized plant segments are then placed on a suitable growth medium, such as Potato

Dextrose Agar (PDA), and incubated at approximately 28°C until fungal hyphae emerge from

the tissue. These hyphae are then subcultured to obtain a pure isolate.
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Both solid-state and submerged fermentation can be employed for the production of secondary

metabolites by Penicillium and Talaromyces species. While the specific medium for Penicillium

sp. JP-1 to produce 9-Demethyl FR-901235 is not explicitly detailed in the initial reports, a

general approach using solid-state fermentation on a rice medium is common for polyketide

production in these genera.

Solid-State Fermentation Protocol:

Parameter Condition

Substrate Rice

Moisture Content
Typically adjusted by adding an equal weight of

water (e.g., 100g rice with 100mL water)

Sterilization Autoclaving

Inoculation Inoculation with a seed culture of the fungus

Incubation Temperature 25-28°C

Incubation Time 2-4 weeks

Extraction and Purification of 9-Demethyl FR-901235
The extraction of polyketides from solid-state fermentation cultures typically involves the use of

organic solvents.

Extraction and Purification Workflow

Fermented Rice
Substrate

Solvent Extraction
(e.g., Ethyl Acetate) Filtration Concentration under

reduced pressure Crude Extract Column Chromatography
(Silica Gel, Sephadex) Fraction Collection Further Purification

(e.g., HPLC)
Pure 9-Demethyl

FR-901235
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Caption: General workflow for extraction and purification.

The crude extract obtained after solvent extraction and concentration is then subjected to

various chromatographic techniques, such as column chromatography over silica gel and
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Sephadex, followed by preparative High-Performance Liquid Chromatography (HPLC) to yield

the pure compound.

Biosynthesis of 9-Demethyl FR-901235
9-Demethyl FR-901235 belongs to the phenalenone class of polyketides. The biosynthesis of

phenalenones in fungi originates from the polyketide pathway. A heptaketide precursor is

believed to undergo a series of cyclization and modification reactions to form the core

phenalenone structure.

Proposed General Biosynthetic Pathway for Phenalenones

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b10822039/docs?utm_src=pdf-body#unveiling-the-endophytic-source-of-9-demethyl-fr-901235-a-technical-guide
https://www.benchchem.com/product/b10822039/docs?utm_src=pdf-body#unveiling-the-endophytic-source-of-9-demethyl-fr-901235-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10822039?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acetyl-CoA

Polyketide Synthase (PKS)

Malonyl-CoA

Heptaketide Intermediate

Cyclization/Aromatization

Phenalenone Core Structure

Tailoring Enzymes
(e.g., Oxygenases, Methyltransferases)

9-Demethyl FR-901235

Click to download full resolution via product page

Caption: Simplified phenalenone biosynthetic pathway.

The specific tailoring enzymes, such as oxygenases and demethylases, involved in the final

steps leading to 9-Demethyl FR-901235 from the core phenalenone structure are yet to be

fully elucidated. The identification and characterization of the biosynthetic gene cluster

responsible for its production in Penicillium sp. JP-1 or Talaromyces stipitatus would provide

definitive insights into its formation.
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Quantitative Data
Quantitative data on the production yield of 9-Demethyl FR-901235 from Penicillium sp. JP-1

or Talaromyces stipitatus is not readily available in the public domain. The yield of secondary

metabolites is highly dependent on the fungal strain and the specific fermentation conditions

employed. Optimization of fermentation parameters, including media composition, pH,

temperature, and aeration, is crucial for enhancing the production of the target compound.

Future Outlook
The discovery of 9-Demethyl FR-901235 from an endophytic fungus highlights the immense

potential of these microorganisms as a source of novel, bioactive compounds for drug

discovery. Further research is warranted to fully characterize the biosynthetic pathway of this

molecule, which could open avenues for its biotechnological production through metabolic

engineering. Moreover, a systematic screening of other endophytic fungi from unique

ecological niches may lead to the discovery of new analogs of FR-901235 with improved

therapeutic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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